2-{[[1-(hydroxymethyl)propyl](3-thienylmethyl)amino]methyl}benzoic acid

• IUPAC Name: 2-[[1-hydroxybutan-2-yl(thiophen-3-ylmethyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C17H21NO3S/c1-2-15(11-19)18(9-13-7-8-22-12-13)10-14-5-3-4-6-16(14)17(20)21/h3-8,12,15,19H,2,9-11H2,1H3,(H,20,21)
• InChI Key: BHFRGRAWWBZUSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)N(CC1=CSC=C1)CC2=CC=CC=C2C(=O)O
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol

Description

2-{[[1-(hydroxymethyl)propyl](3-thienylmethyl)amino]methyl}benzoic acid, also known as THBA, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in various fields. THBA is a derivative of benzoic acid and contains a thienylmethyl group and a hydroxymethylpropyl group.

Mechanism of Action

The mechanism of action of 2-{[[1-(hydroxymethyl)propyl](3-thienylmethyl)amino]methyl}benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of cell survival and proliferation. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. The anti-inflammatory effects of this compound are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, this compound has been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[[1-(hydroxymethyl)propyl](3-thienylmethyl)amino]methyl}benzoic acid in lab experiments is its relatively low toxicity compared to other compounds. This makes it a safer option for researchers to work with. However, this compound is not very soluble in water, which can make it difficult to work with in certain experimental setups. In addition, the cost of synthesizing this compound can be relatively high, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on 2-{[[1-(hydroxymethyl)propyl](3-thienylmethyl)amino]methyl}benzoic acid. One area of interest is the development of new materials using this compound as a building block. This compound has been shown to have unique properties that could be useful in the development of new materials with specific applications. Another area of interest is the further investigation of this compound as a potential treatment for cancer and other diseases. Additional studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, more research is needed to optimize the synthesis of this compound to increase its yield and purity.

Scientific Research Applications

2-{[[1-(hydroxymethyl)propyl](3-thienylmethyl)amino]methyl}benzoic acid has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and anti-tumor properties. It has been studied as a potential treatment for diseases such as rheumatoid arthritis and cancer. In agriculture, this compound has been investigated as a potential pesticide due to its ability to inhibit the growth of certain plant pathogens. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.